Cas no 2034513-73-8 (N-{2-[4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl]ethyl}-5-methyl-1,2-oxazole-3-carboxamide)

• Product Name: N-{2-[4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl]ethyl}-5-methyl-1,2-oxazole-3-carboxamide
• CAS No: 2034513-73-8
• MF: C₁₆H₁₈N₄O₃
• MW: 314.339123249054
• CID: 5335528
• Update Time: 2025-07-14

N-{2-[4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl]ethyl}-5-methyl-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-5-methylisoxazole-3-carboxamide
• N-[2-[4-(furan-2-yl)-3,5-dimethylpyrazol-1-yl]ethyl]-5-methyl-1,2-oxazole-3-carboxamide
• N-{2-[4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl]ethyl}-5-methyl-1,2-oxazole-3-carboxamide

• Inchi： 1S/C16H18N4O3/c1-10-9-13(19-23-10)16(21)17-6-7-20-12(3)15(11(2)18-20)14-5-4-8-22-14/h4-5,8-9H,6-7H2,1-3H3,(H,17,21)
• InChI Key： SCJOTVRBNMWCER-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1C(C)=NN(CCNC(C2C=C(C)ON=2)=O)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 422
• XLogP3: 1.8
• Topological Polar Surface Area: 86.1

Additional information on N-{2-[4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl]ethyl}-5-methyl-1,2-oxazole-3-carboxamide

N-{2-[4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl]ethyl}-5-methyl-1,2-oxazole-3-carboxamide (CAS No. 2034513-73-8): An Emerging Compound in Medicinal Chemistry

N-{2-[4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl]ethyl}-5-methyl-1,2-oxazole-3-carboxamide (CAS No. 2034513-73-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of oxazoles and pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The molecular structure of N-{2-[4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl]ethyl}-5-methyl-1,2-oxazole-3-carboxamide is characterized by the presence of a furan ring, two methyl groups, and an oxazole moiety. These structural elements contribute to its stability and bioavailability, making it an attractive candidate for drug development. Recent studies have highlighted the importance of these functional groups in modulating biological activities and improving pharmacokinetic properties.

In terms of its biological activity, N-{2-[4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl]ethyl}-5-methyl-1,2-oxazole-3-carboxamide has shown promising results in various preclinical models. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The mechanism of action is believed to involve the modulation of nuclear factor-kappa B (NF-kB) signaling pathways, which are central to the inflammatory response.

Furthermore, preliminary data suggest that N-{2-[4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl]ethyl}-5-methyl-1,2-oxazole-3-carboxamide may have potential as an anticancer agent. In vitro studies have demonstrated its ability to induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The compound appears to target multiple signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT and MAPK pathways.

The pharmacokinetic profile of N-{2-[4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl]ethyl}-5-methyl-1,2-oxazole-3-carboxamide has also been investigated. Studies have shown that it exhibits good oral bioavailability and a favorable half-life, which are crucial factors for its potential use as an orally administered therapeutic agent. Additionally, the compound has demonstrated low toxicity in animal models, further supporting its safety profile.

One of the key challenges in the development of new therapeutic agents is overcoming drug resistance. Recent research has indicated that N-{2-[4-(furan-2-y l)-3 , 5 - dim eth y l - 1 H - py ra z ol - 1 - yl ]e th y l } - 5 - me th y l - 1 , 2 - ox az ol e - 3 - ca rb ox am ide may have the potential to overcome resistance mechanisms in cancer cells. For example, it has been shown to sensitize resistant cancer cells to conventional chemotherapy drugs by modulating key resistance-related proteins such as P-glycoprotein (P-gp) and multidrug resistance-associated protein 1 (MRP1).

In conclusion, N-{2-[4-(furan - 2 - yl ) - 3 , 5 - di me th y l - 1 H - py ra z ol - 1 - yl ]e th y l } - 5 - me th y l - 1 , 2 - ox az ol e - 3 - ca rb ox am ide (CAS No. 2034513 -73 -8) represents a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable biological properties make it an attractive candidate for further preclinical and clinical evaluation. Ongoing research aims to elucidate its full therapeutic potential and optimize its use in treating various diseases.